Cas no 17901-01-8 (Boc-L-isoleucine Methyl Ester)

Boc-L-isoleucine Methyl Ester is a protected derivative of L-isoleucine, featuring a tert-butoxycarbonyl (Boc) group at the N-terminus and a methyl ester at the C-terminus. This compound is widely used in peptide synthesis, where the Boc group serves as a temporary protecting group for the amino functionality, enabling selective deprotection under mild acidic conditions. The methyl ester enhances solubility in organic solvents, facilitating coupling reactions. Its stability and compatibility with standard peptide synthesis protocols make it a valuable intermediate for constructing complex peptides and modified amino acids. The product is characterized by high purity and consistent performance, ensuring reliable results in research and industrial applications.
Boc-L-isoleucine Methyl Ester structure
Boc-L-isoleucine Methyl Ester structure
Product Name:Boc-L-isoleucine Methyl Ester
CAS No:17901-01-8
MF:C12H23NO4
MW:245.315324068069
MDL:MFCD00038761
CID:136186
PubChem ID:11791441
Update Time:2025-10-19

Boc-L-isoleucine Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • (2S,3S)-Methyl 2-((tert-butoxycarbonyl)amino)-3-methylpentanoate
    • Boc-L-isoleucine methyl ester
    • Boc-lle-OMe
    • L-Isoleucine,N-[(1,1-dimethylethoxy)carbonyl]-, methyl ester
    • AG-B-17221
    • AG-E-29374
    • ANW-63305
    • Boc-(S)-Ile-OCH3
    • Boc-I
    • Boc-Ile-OMe
    • CTK6B1500
    • N-(tert-butyloxycarbonyl)-L-isoleucine methyl ester
    • N-Boc-L-isoleucine methyl ester
    • N-tert-butoxycarbonyl-L-isoleucine methyl ester
    • N-tert-butyloxycarbonylisoleucine methyl ester
    • tert-butyloxycarbonylisoleucine methyl ester
    • Boc-L-Ile-OMe
    • (2S,3S)-methyl 2-(tert-butoxycarbonylamino)-3-methylpentanoate
    • Boc-L-isoleucine methyl ester≥ 99% (HPLC)
    • FD21844
    • methyl (2S,3S)-2-{[(tert-butoxy)carbonyl]amino}-3-methylpentanoate
    • DTXSID90472919
    • methyl (2S,3S)-3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoate
    • SCHEMBL1486223
    • N-[(1,1-Dimethylethoxy)carbonyl]-L-isoleucine methyl ester
    • AM81845
    • (2S,3S)-Methyl2-((tert-butoxycarbonyl)amino)-3-methylpentanoate
    • CS-0208666
    • L-Isoleucine, N-[(1,1-dimethylethoxy)carbonyl]-, methyl ester
    • N-(t-butoxycarbonyl)-L-isoleucine methyl ester
    • FT-0772760
    • 17901-01-8
    • N-(t-butyloxycarbonyl)-L-isoleucine methyl ester
    • KLRYBAAAYDFIEQ-IUCAKERBSA-N
    • Methyl (tert-butoxycarbonyl)-L-isoleucinate
    • AKOS016003563
    • N-(tert.-butyloxycarbonyl)-L-isoleucine methyl ester
    • AS-49222
    • MFCD00038761
    • N-(t-butyloxycarbonyl)-L -isoleucine methyl ester
    • METHYL (2S,3S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-METHYLPENTANOATE
    • Boc-L-isoleucine Methyl Ester
    • MDL: MFCD00038761
    • Inchi: 1S/C12H23NO4/c1-7-8(2)9(10(14)16-6)13-11(15)17-12(3,4)5/h8-9H,7H2,1-6H3,(H,13,15)/t8-,9-/m0/s1
    • InChI Key: KLRYBAAAYDFIEQ-IUCAKERBSA-N
    • SMILES: O(C(N[C@H](C(=O)OC)[C@@H](C)CC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 245.16279
  • Monoisotopic Mass: 245.16270821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • PSA: 64.63
  • LogP: 2.48970

Boc-L-isoleucine Methyl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM303041-25g
(2S,3S)-Methyl 2-((tert-butoxycarbonyl)amino)-3-methylpentanoate
17901-01-8 97%
25g
$431 2021-06-09
Fluorochem
226374-1g
2S,3S)-Methyl 2-((tert-butoxycarbonyl)amino)-3-methylpentanoate
17901-01-8 95%
1g
£69.00 2022-02-28
Fluorochem
226374-5g
2S,3S)-Methyl 2-((tert-butoxycarbonyl)amino)-3-methylpentanoate
17901-01-8 95%
5g
£169.00 2022-02-28
Fluorochem
226374-25g
2S,3S)-Methyl 2-((tert-butoxycarbonyl)amino)-3-methylpentanoate
17901-01-8 95%
25g
£607.00 2022-02-28
Chemenu
CM303041-25g
(2S,3S)-Methyl 2-((tert-butoxycarbonyl)amino)-3-methylpentanoate
17901-01-8 97%
25g
$431 2022-06-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B916251-25g
Boc-Ile-Ome
17901-01-8 95%
25g
¥693.00 2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B916251-100g
Boc-Ile-Ome
17901-01-8 95%
100g
¥1,800.00 2022-09-02
abcr
AB312235-1 g
Boc-ile-OMe; 95%
17901-01-8
1g
€128.90 2022-06-11
abcr
AB312235-5 g
Boc-ile-OMe; 95%
17901-01-8
5g
€255.30 2022-06-11
abcr
AB312235-25 g
Boc-ile-OMe; 95%
17901-01-8
25g
€808.30 2022-06-11

Boc-L-isoleucine Methyl Ester Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:17901-01-8)Boc-L-isoleucine Methyl Ester
Order Number:A1143384
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:57
Price ($):161.0/513.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:17901-01-8)Boc-L-isoleucine Methyl Ester
A1143384
Purity:99%/99%
Quantity:5g/25g
Price ($):161.0/513.0
Email